Cas no 88882-29-5 (2(3H)-Benzoxazolethione, 3,5-dimethyl-)
88882-29-5 structure
Product Name:2(3H)-Benzoxazolethione, 3,5-dimethyl-
CAS No:88882-29-5
MF:C9H9NOS
MW:179.238860845566
CID:620223
PubChem ID:848529
Update Time:2025-04-19
2(3H)-Benzoxazolethione, 3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolethione, 3,5-dimethyl-
- 3,5-dimethyl-1,3-benzoxazole-2-thione
- SMR000229456
- 3,5-dimethyl-1,3-benzoxazole-2(3H)-thione
- 88882-29-5
- HMS2529F16
- SCHEMBL11130920
- CHEMBL1560750
- DTXSID20357245
- MLS000700526
-
- Inchi： 1S/C9H9NOS/c1-6-3-4-8-7(5-6)10(2)9(12)11-8/h3-5H,1-2H3
- InChI Key： WJRBNMRCNVIWFB-UHFFFAOYSA-N
- SMILES： S=C1N(C)C2C=C(C)C=CC=2O1
Computed Properties
- Exact Mass: 179.04048508g/mol
- Monoisotopic Mass: 179.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.6Ų
2(3H)-Benzoxazolethione, 3,5-dimethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
88882-29-5 (2(3H)-Benzoxazolethione, 3,5-dimethyl-) Related Products
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